molecular formula C12H14O B8456550 3,6-dimethyl-3,4-dihydronaphthalen-1(2H)-one

3,6-dimethyl-3,4-dihydronaphthalen-1(2H)-one

Cat. No. B8456550
M. Wt: 174.24 g/mol
InChI Key: VUXBRWVTUAAEFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,6-dimethyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,6-dimethyl-3,4-dihydronaphthalen-1(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,6-dimethyl-3,4-dihydronaphthalen-1(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H14O

Molecular Weight

174.24 g/mol

IUPAC Name

3,6-dimethyl-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C12H14O/c1-8-3-4-11-10(5-8)6-9(2)7-12(11)13/h3-5,9H,6-7H2,1-2H3

InChI Key

VUXBRWVTUAAEFX-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(C=CC(=C2)C)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methyl-4-m-tolylbutanoic acid (20.6 g, 107 mmol, dissolved in 125 mL DCM) was added slowly to triflic acid (250 g, 1.7 mol) that was pre-cooled to 0° C. under an Ar atmosphere. After 30 minutes, the volume of the reaction is doubled with DCM and poured slowly onto 1.5 L crushed ice. The resulting icy slurry is allowed to stir and come to room temperature over 1 hour. The resulting aqueous layer was extracted with DCM and the combined organics dried over anhydrous MgSO4 and concentrated in vacuo. The procedure was repeated once and the two lots of crude product were combined and purified via elution on Isco silica gel column chromatography (0-15% EtOAc/hex) to afford 3,6-dimethyl-3,4-dihydronaphthalen-1(2H)-one. LCMS-ESI+ (m/z): [M+H]+ calcd for C12H15O: 175.3. found: 175.4.
Quantity
125 mL
Type
reactant
Reaction Step One
Quantity
250 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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